2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-[(4-propan-2-yloxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H20N2O3S/c1-10(2)23-12-8-6-11(7-9-12)17(22)20-18-15(16(19)21)13-4-3-5-14(13)24-18/h6-10H,3-5H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: SCHNOIMNUSPEAS-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCC3)C(=O)N

Description

2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is a synthetic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit promising biological activity, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting the activity of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide exhibits potent anti-inflammatory and antitumor activity. Additionally, it has been shown to exhibit antioxidant activity, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in lab experiments is its potent biological activity. However, one of the limitations of using this compound is its relatively complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are numerous future directions for the research on 2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One potential direction is the development of new drugs based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves a multi-step process. The first step involves the preparation of 4-isopropoxybenzoic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide to yield the final product.

Scientific Research Applications

The potential applications of 2-[(4-isopropoxybenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in scientific research are numerous. This compound has been shown to exhibit potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, it has been shown to exhibit antitumor activity, making it a potential candidate for the development of new cancer therapies.